Cas no 3152-86-1 (2,1,3-Benzothiadiazole, 4-methyl-5-nitro-)

• Product Name: 2,1,3-Benzothiadiazole, 4-methyl-5-nitro-
• CAS No: 3152-86-1
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 2821746
• PubChem ID: 676446
• Update Time: 2025-04-21

2,1,3-Benzothiadiazole, 4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• AKOS001586306
• DPSRILHICZFGPP-UHFFFAOYSA-N
• 4-methyl-5-nitrobenzo-2,1,3-thiadiazole
• 2,1,3-Benzothiadiazole, 4-methyl-5-nitro-
• EU-0000222
• 4-methyl-5-nitrobenzo[c][1,2,5]thiadiazole
• DTXCID80301360
• 4-Methyl-5-nitro-benzo [1,2,5]thiadiazole
• 4-Methyl-5-nitro-benzo[1,2,5]thiadiazole
• SCHEMBL3180323
• AKOS000540969
• DTXSID20350291
• SR-01000389720
• SR-01000389720-1
• 3152-86-1

• Inchi： 1S/C7H5N3O2S/c1-4-6(10(11)12)3-2-5-7(4)9-13-8-5/h2-3H,1H3
• InChI Key： DPSRILHICZFGPP-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=C(C)C2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.01024758Da
• Monoisotopic Mass: 195.01024758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.8Ų